Cas no 324068-50-0 (ethyl 6-(chloromethyl)-4-(2-hydroxyphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate)

• Product Name: ethyl 6-(chloromethyl)-4-(2-hydroxyphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• CAS No: 324068-50-0
• MF: C₁₄H₁₅ClN₂O₄
• MW: 310.732902765274
• CID: 6098343
• PubChem ID: 3105311
• Update Time: 2025-07-25

ethyl 6-(chloromethyl)-4-(2-hydroxyphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-(chloromethyl)-4-(2-hydroxyphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• 5-Pyrimidinecarboxylic acid, 6-(chloromethyl)-1,2,3,4-tetrahydro-4-(2-hydroxyphenyl)-2-oxo-, ethyl ester
• 324068-50-0
• ethyl 6-(chloromethyl)-4-(2-hydroxyphenyl)-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• VU0488202-1
• F0095-2329
• AKOS000523909
• AKOS016358734
• ZINC00194010

• Inchi： 1S/C14H15ClN2O4/c1-2-21-13(19)11-9(7-15)16-14(20)17-12(11)8-5-3-4-6-10(8)18/h3-6,12,18H,2,7H2,1H3,(H2,16,17,20)
• InChI Key： SUARUFRBXLOCFP-UHFFFAOYSA-N
• SMILES： C1(=O)NC(CCl)=C(C(OCC)=O)C(C2=CC=CC=C2O)N1

Computed Properties

• Exact Mass: 310.0720347g/mol
• Monoisotopic Mass: 310.0720347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• Density: 1.330±0.06 g/cm3(Predicted)
• Boiling Point: 408.8±45.0 °C(Predicted)
• pka: 9.74±0.35(Predicted)

Additional information on ethyl 6-(chloromethyl)-4-(2-hydroxyphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

Recent Advances in the Study of Ethyl 6-(Chloromethyl)-4-(2-hydroxyphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS: 324068-50-0)

The compound ethyl 6-(chloromethyl)-4-(2-hydroxyphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS: 324068-50-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This tetrahydropyrimidine derivative, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activities, synthetic pathways, and pharmacological properties. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of biologically active molecules. Its structural framework, which includes a chloromethyl group and a hydroxyphenyl moiety, makes it a valuable precursor for the development of novel drug candidates. Researchers have successfully utilized this compound in multicomponent reactions, such as the Biginelli reaction, to generate diverse libraries of tetrahydropyrimidine derivatives with potential antimicrobial, anti-inflammatory, and anticancer activities. The chloromethyl group, in particular, has been exploited for further functionalization, enabling the introduction of various pharmacophores to enhance biological efficacy.

In addition to its synthetic utility, ethyl 6-(chloromethyl)-4-(2-hydroxyphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate has demonstrated promising biological activities in preclinical studies. Recent in vitro assays revealed its inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, molecular docking studies have indicated that this compound exhibits high binding affinity toward certain protein targets associated with cancer progression, paving the way for its evaluation as an anticancer therapeutic. These findings underscore the compound's dual role as both a synthetic building block and a biologically active entity.

The pharmacological evaluation of this compound has also extended to its pharmacokinetic properties. Recent investigations into its absorption, distribution, metabolism, and excretion (ADME) profiles have provided insights into its drug-likeness and potential for further development. While the compound exhibits favorable solubility and permeability characteristics, challenges related to metabolic stability have been identified, prompting researchers to explore structural modifications to optimize its pharmacokinetic performance. These efforts are critical for advancing the compound from the bench to the clinic.

In conclusion, ethyl 6-(chloromethyl)-4-(2-hydroxyphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS: 324068-50-0) represents a promising scaffold in medicinal chemistry, with applications spanning synthetic methodology and drug discovery. Its multifaceted biological activities and synthetic versatility make it a valuable subject of ongoing research. Future studies are expected to focus on elucidating its mechanism of action, optimizing its pharmacological properties, and expanding its therapeutic potential. As the scientific community continues to explore this compound, it is poised to contribute significantly to the development of novel therapeutic agents.